Cas no 923193-46-8 (3-methyl-1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine)

• Product Name: 3-methyl-1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine
• CAS No: 923193-46-8
• MF: C₂₂H₂₃N₅
• MW: 357.451524019241
• CID: 5441798
• Update Time: 2025-11-01

3-methyl-1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-5-(3-methylpiperidin-1-yl)triazolo[1,5-a]quinazoline
• 3-methyl-1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine

• Inchi： 1S/C22H23N5/c1-15-9-11-17(12-10-15)20-22-23-21(26-13-5-6-16(2)14-26)18-7-3-4-8-19(18)27(22)25-24-20/h3-4,7-12,16H,5-6,13-14H2,1-2H3
• InChI Key： GPPRHVFVBSGLFF-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=C(C)C=C3)=C1N=C(N1CCCC(C)C1)C1=C2C=CC=C1

Additional information on 3-methyl-1-3-(4-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-ylpiperidine

Compound CAS No. 923193-46-8: 3-methyl-1-(3-(4-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl)piperidine

The compound CAS No. 923193-46-8, also known as 3-methyl-1-(3-(4-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl)piperidine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of triazoloquinazoline derivatives, which have been extensively studied for their unique chemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multicomponent reactions and transition metal-catalyzed processes. The molecule's structure features a piperidine ring fused with a triazoloquinazoline moiety, which contributes to its exceptional stability and reactivity. The presence of a methyl group at the 4-position of the phenyl ring further enhances its electronic properties, making it a promising candidate for various applications.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in drug design. By replacing certain functional groups with structurally similar entities, researchers have demonstrated that this compound can mimic the pharmacokinetic profiles of existing drugs while potentially reducing side effects. This property has garnered significant attention from pharmaceutical companies exploring novel therapeutic agents.

In terms of biological activity, studies have shown that CAS No. 923193-46-8 exhibits potent antiproliferative effects against several cancer cell lines. Its mechanism of action involves inhibition of key enzymes associated with cell cycle regulation, such as cyclin-dependent kinases (CDKs). This finding aligns with broader research trends focusing on targeted therapies for oncology.

Beyond pharmacology, this compound has also found applications in the development of advanced materials. Its rigid molecular structure and conjugated π-system make it an ideal candidate for use in organic electronics. Researchers have successfully incorporated this compound into organic light-emitting diodes (OLEDs), where it serves as an efficient electron transport layer material.

From a synthetic perspective, the preparation of this compound involves a multi-step process that begins with the synthesis of the quinazoline core. Subsequent steps include the introduction of the triazole ring via a click reaction and the final coupling with the piperidine moiety. The entire process requires meticulous control over reaction conditions to ensure high yields and purity.

Looking ahead, ongoing studies are exploring the potential of this compound in other therapeutic areas, including neurodegenerative diseases and infectious disorders. Its unique combination of structural features positions it as a versatile building block for future drug discovery efforts.

In conclusion, CAS No. 923193-46-8 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both medicine and materials science.